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Compound of Interest

Compound Name: 5-(2-Propenyloxy)-pyrimidine
Cat. No.: B8640393
Get Quote

Executive Summary & Chemical Identity

5-(2-Propenyloxy)-pyrimidine (also known as 5-Allyloxypyrimidine) is a specialized
heteroaromatic ether utilized primarily as a diverse building block in medicinal chemistry. Its
structural core—a pyrimidine ring substituted at the electron-rich 5-position with an allylic ether
—serves as a critical "handle" for further functionalization.

Unlike standard pyrimidines used in nucleoside analogs, the 5-allyloxy motif introduces unique
reactivity, specifically the potential for [3,3]-sigmatropic rearrangements (Claisen) and
intramolecular cyclizations. These features make it an essential precursor for synthesizing
fused heterocyclic systems, such as furo[2,3-d]pyrimidines, which are privileged scaffolds in
kinase inhibitor development.

Physicochemical Profile

The following data summarizes the core properties of the parent scaffold.
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Property Value /| Description

IUPAC Name 5-(prop-2-en-1-yloxy)pyrimidine
Molecular Formula C7HsN20

Molecular Weight 136.15 g/mol

) Low-melting solid or viscous oil (purity
Physical State
dependent)

Soluble in DCM, EtOAc, MeOH; Sparingly

Solubilit
Y soluble in water

) ~0.8 - 1.2 (Lipophilic shift vs. 5-
LogP (Predicted)

hydroxypyrimidine)
H-Bond Acceptors 3 (N1, N3, O)
H-Bond Donors 0

Synthesis & Manufacturing Methodologies

The synthesis of 5-(2-Propenyloxy)-pyrimidine is typically achieved via O-alkylation of 5-
hydroxypyrimidine. This process requires strict control of basicity to prevent N-alkylation (a
competing pathway in tautomeric pyrimidines, though less prevalent in the 5-hydroxy isomer
compared to 2- or 4-hydroxy variants).

Protocol 1: Williamson Ether Synthesis (Standard Scale)

Objective: Selective O-alkylation of 5-hydroxypyrimidine.
Reagents:

e Substrate: 5-Hydroxypyrimidine (1.0 eq)

o Electrophile: Allyl bromide (1.2 eq)

e Base: Potassium Carbonate (
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) (2.0 eq) or Cesium Carbonate (
) for faster kinetics.

Solvent: DMF (Anhydrous) or Acetonitrile.

Step-by-Step Methodology:

Deprotonation: Charge a round-bottom flask with 5-hydroxypyrimidine and anhydrous DMF
under

atmosphere. Add
and stir at ambient temperature for 30 minutes to generate the phenoxide-like anion.

Addition: Dropwise add allyl bromide (diluted in minimal DMF) to the suspension.
o Note: Exothermic reaction; maintain temperature

to avoid polymerization of the allyl halide.
Reaction: Heat the mixture to

for 4—6 hours. Monitor by TLC (50% EtOAc/Hexanes) or LC-MS.

Workup: Quench with water and extract into Ethyl Acetate (

). Wash combined organics with brine to remove DMF.

Purification: Dry over

, concentrate, and purify via flash column chromatography (Gradient: 0

40% EtOAc in Hexanes).

Yield Expectation: 75-85% isolated yield.

Visualizing the Synthetic Pathway

The following diagram illustrates the transformation and competing pathways.
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Caption: Selective O-alkylation pathway for 5-(2-Propenyloxy)-pyrimidine synthesis.

Reactivity Profile: The Claisen Rearrangement

The most chemically significant feature of 5-(2-Propenyloxy)-pyrimidine is its ability to
undergo a Claisen Rearrangement. Upon heating (>180°C) or Lewis Acid catalysis, the allyl
group migrates from the oxygen to the ortho-carbon (C4 or C6), followed by tautomerization to
restore aromaticity.

Mechanism & Utility[2]

» Migration: The [3,3]-sigmatropic shift moves the allyl group to the C4 position.

o Tautomerization: The resulting intermediate (a pyrimidinone derivative) rapidly tautomerizes
to 4-allyl-5-hydroxypyrimidine.

e Cyclization (Furo-pyrimidine formation): The proximity of the C4-allyl group and the C5-
hydroxyl group allows for facile cyclization (e.g., iodocyclization) to form dihydrofuro[2,3-
d]pyrimidines.

This pathway is a "self-validating" method for constructing fused rings: if the rearrangement
fails, the cyclization cannot occur.
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Caption: The Claisen rearrangement pathway converting O-allyl ether to C-allyl fused systems.

Analytical Characterization Standards

To ensure scientific integrity, synthesized batches must meet the following analytical criteria.
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Technique Expected Signal /| Characteristic

Allyl Vinyl:

5.9-6.1 (m, 1H, -CH=)Allyl Terminal:
1H NMR (DMSO-ds) 5.2-5.4 (dd, 2H, =CHz)Allyl Methylene:

4.6-4.7 (d, 2H, -O-CHz-)Aromatic:

8.4 (s, 2H, H2/H4/H6 - symmetry dependent)

Ether Carbon: ~69 ppmAlkene Carbons: ~118
13C NMR ppm, ~132 ppmAromatic Carbons: ~140-155

ppm

M Spect . [M+H]*: 137.15 m/zFragmentation: Loss of allyl
ass Spectrometr
P Y radical (M-41) is common.

C=C Stretch: ~1645 cm~* (Weak)C-O Stretch:
IR Spectroscopy ~1250 cm~* (Strong)Absence: No broad O-H

stretch (confirms alkylation).

Safety & Handling

e Hazards: As with most low-molecular-weight pyrimidines, treat as a potential irritant. The allyl
functionality suggests potential alkylating activity; use gloves and fume hood.

 Stability: The ether linkage is stable to base but may cleave under strong acidic conditions
(e.g., BBr3) or undergo rearrangement at high temperatures. Store at 4°C under inert
atmosphere to prevent slow oxidation of the alkene.

References
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¢ PubChem Database. (2024). Compound Summary: Pyrimidine Derivatives.[1] National
Library of Medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propynyl)- | CBH8N202 | CID 489882 -
PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [5-(2-Propenyloxy)-pyrimidine: Structural Analysis and
Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8640393/docs#5-2-propenyloxy-pyrimidine-
structural-analysis-and-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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